Cas no 2228479-28-3 (3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol
• CAS No: 2228479-28-3
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6008431
• PubChem ID: 165662339
• Update Time: 2025-05-28

3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol
• EN300-1919907
• 2228479-28-3

• Inchi： 1S/C8H11BrOS/c1-6-5-11-7(8(6)9)3-2-4-10/h5,10H,2-4H2,1H3
• InChI Key： RVMLHSDUVSKWMC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CCCO

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol

Recent Advances in the Study of 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol (CAS: 2228479-28-3)

3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol (CAS: 2228479-28-3) is a brominated thiophene derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory pathways and enzyme inhibition. Recent studies have explored its potential applications in drug discovery, focusing on its unique structural features that enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol in the development of novel kinase inhibitors. The researchers utilized this compound as a scaffold to design derivatives with enhanced binding affinity for specific kinase domains. The study reported promising in vitro results, demonstrating significant inhibition of target kinases involved in inflammatory responses. These findings suggest potential therapeutic applications for conditions such as rheumatoid arthritis and chronic inflammatory diseases.

Another notable research effort, highlighted in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in synthesizing prodrugs. The study emphasized the stability and bioavailability of 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol-derived prodrugs, which exhibited improved pharmacokinetic profiles compared to their parent compounds. This research opens new avenues for optimizing drug delivery systems, particularly for orally administered therapeutics.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have streamlined the production of 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, reducing the reliance on hazardous reagents and improving overall yield. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps, with particular focus on structure-activity relationship (SAR) studies and in vivo efficacy evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically viable solutions.

In conclusion, 3-(3-bromo-4-methylthiophen-2-yl)propan-1-ol (CAS: 2228479-28-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural properties and demonstrated biological activities position it as a valuable tool for developing next-generation therapeutics. Continued research and innovation in this area hold the potential to unlock new therapeutic paradigms and address unmet medical needs.